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Compound of Interest

Compound Name: Trimethylsilyl 4-bromobut-2-enoate

Cat. No.: B8277346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trimethylsilyl 4-bromobut-2-
enoate, a specialized chemical intermediate. Due to the limited availability of direct literature on

this specific compound, this guide synthesizes information from general principles of silyl ester

chemistry and data on closely related analogues. It is intended to serve as a valuable resource

for researchers in organic synthesis and drug development by providing a likely synthetic

protocol, estimated physicochemical properties, and potential applications.

Core Compound Properties
While specific experimental data for Trimethylsilyl 4-bromobut-2-enoate is not extensively

published, its basic properties can be derived from vendor specifications and chemical

structure.
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Property Value Source

IUPAC Name
trimethylsilyl (E)-4-bromobut-2-

enoate
Sigma-Aldrich

Molecular Formula C₇H₁₃BrO₂Si N/A

Molecular Weight 237.17 g/mol

MDL Number MFCD28248595

Purity Typically ≥95%

Synthesis and Experimental Protocols
A detailed, peer-reviewed synthesis of Trimethylsilyl 4-bromobut-2-enoate is not readily

available in the scientific literature. However, a standard and reliable method for its preparation

can be inferred from general procedures for the silylation of carboxylic acids. The most

common method involves the reaction of the corresponding carboxylic acid, (E)-4-bromobut-2-

enoic acid, with a silylating agent such as trimethylsilyl chloride (TMSCl) in the presence of a

base.

Proposed Synthesis of Trimethylsilyl 4-bromobut-2-enoate

The proposed reaction for the synthesis of Trimethylsilyl 4-bromobut-2-enoate is depicted

below. This reaction is a standard esterification where the acidic proton of the carboxylic acid is

replaced by a trimethylsilyl group.
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(E)-4-bromobut-2-enoic acid

Trimethylsilyl (E)-4-bromobut-2-enoate

Reaction

Trimethylsilyl chloride (TMSCl)

Base (e.g., Triethylamine)

Aprotic Solvent (e.g., Diethyl ether)

Triethylamine hydrochloride
Forms

Potential Synthetic Transformations

Resulting Scaffolds

Trimethylsilyl
4-bromobut-2-enoate

Nucleophilic Substitution
(at C4-Br)

Nu⁻

Amidation
(at silyl ester)

R₂NH

Transesterification
(at silyl ester)

R'OH

Functionalized Butenoates

Leads to

Butenamides

Leads to

Alkyl Butenoates

Leads to

Bioactive Molecules
(e.g., Enzyme Inhibitors, Natural Product Analogues)

Further Synthesis
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To cite this document: BenchChem. [Trimethylsilyl 4-bromobut-2-enoate: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8277346#trimethylsilyl-4-bromobut-2-enoate-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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